Cas no 35113-49-6 (2-Isopropyl-5,5-dicarboxy-1,3-dioxane)

• Product Name: 2-Isopropyl-5,5-dicarboxy-1,3-dioxane
• CAS No: 35113-49-6
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• CID: 1062430
• PubChem ID: 19990182
• Update Time: 2025-06-03

2-Isopropyl-5,5-dicarboxy-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5,5-dicarboxy-1,3-dioxane
• 2-(1-Methylethyl)-1,3-dioxane-5,5-dicarboxylic Acid
• 2-propan-2-yl-1,3-dioxane-5,5-dicarboxylic acid
• DTXSID20601715
• 35113-49-6
• 2-ISOPROPYL-1,3-DIOXANE-5,5-DICARBOXYLIC ACID
• 2-(Propan-2-yl)-1,3-dioxane-5,5-dicarboxylic acid
• DB-261244
• SCHEMBL9708702
• EX-A4791
• starbld0007945

• Inchi： 1S/C9H14O6/c1-5(2)6-14-3-9(4-15-6,7(10)11)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： GRDWUAJVJQKXCX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C(=O)O)COC1C(C)C

Computed Properties

• Exact Mass: 218.07903816g/mol
• Monoisotopic Mass: 218.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-Isopropyl-5,5-dicarboxy-1,3-dioxane

Introduction to 2-Isopropyl-5,5-dicarboxy-1,3-dioxane (CAS No. 35113-49-6)

2-Isopropyl-5,5-dicarboxy-1,3-dioxane (CAS No. 35113-49-6) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a dioxane ring and two carboxylic acid groups, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-Isopropyl-5,5-dicarboxy-1,3-dioxane is defined by its molecular formula C₉H₁₄O₆. The presence of the dioxane ring and the carboxylic acid groups imparts unique chemical properties that make it suitable for a wide range of applications. Recent studies have highlighted its potential in the development of novel drugs and therapeutic agents.

In the context of pharmaceutical research, 2-Isopropyl-5,5-dicarboxy-1,3-dioxane has been explored for its ability to serve as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can enhance the bioavailability and reduce the toxicity of therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 2-Isopropyl-5,5-dicarboxy-1,3-dioxane could be effectively used to improve the solubility and stability of certain anticancer drugs.

The synthesis of 2-Isopropyl-5,5-dicarboxy-1,3-dioxane typically involves a multi-step process that includes the formation of the dioxane ring and the introduction of carboxylic acid groups. One common method involves the reaction of 1,4-butanediol with isopropyl bromide followed by oxidation to form the carboxylic acid groups. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Beyond its use in pharmaceuticals, 2-Isopropyl-5,5-dicarboxy-1,3-dioxane has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of metalorganic frameworks (MOFs). MOFs are highly porous materials with potential applications in gas storage, catalysis, and drug delivery. A recent study published in Advanced Materials in 2023 reported that MOFs synthesized using 2-Isopropyl-5,5-dicarboxy-1,3-dioxane-based ligands exhibited exceptional stability and high surface area.

The physical properties of 2-Isopropyl-5,5-dicarboxy-1,3-dioxane, such as its melting point (approximately 80°C) and solubility in polar solvents like water and ethanol, make it versatile for various chemical reactions. These properties are crucial for optimizing reaction conditions and ensuring efficient synthesis processes.

In terms of safety and handling, while 2-Isopropyl-5,5-dicarboxy-1,3-dioxane is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The environmental impact of 2-Isopropyl-5,5-dicarboxy-1,3-dioxane is another area of ongoing research. Studies have shown that this compound can be biodegraded under certain conditions, reducing its potential for environmental persistence. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-Isopropyl-5,5-dicarboxy-1,3-dioxane (CAS No. 35113-49-6) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its use in various fields.